![molecular formula C22H21N5O4 B3209824 1-(2,5-Dimethoxyphenyl)-3-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)urea CAS No. 1060293-75-5](/img/structure/B3209824.png)
1-(2,5-Dimethoxyphenyl)-3-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)urea
Overview
Description
1-(2,5-Dimethoxyphenyl)-3-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)urea is a synthetic compound that has gained attention in the scientific community due to its potential applications in medical research. This compound is also known as DPU-4 and has been shown to have promising results in various studies.
Mechanism of Action
The mechanism of action of DPU-4 is not fully understood. However, it is believed that DPU-4 inhibits the activity of certain enzymes that are involved in cancer cell growth and Alzheimer's disease. In addition, DPU-4 has been shown to have antioxidant properties, which can protect cells from oxidative stress.
Biochemical and Physiological Effects
DPU-4 has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and Alzheimer's disease. In addition, DPU-4 has been shown to have antioxidant properties, which can protect cells from oxidative stress. DPU-4 has also been shown to have anti-inflammatory properties, which can reduce inflammation in the body.
Advantages and Limitations for Lab Experiments
One advantage of using DPU-4 in lab experiments is that it has been shown to have promising results in various studies. In addition, DPU-4 is a synthetic compound, which means that it can be easily synthesized in the lab. However, one limitation of using DPU-4 in lab experiments is that the synthesis process is complex and requires expertise in organic chemistry.
Future Directions
There are several future directions for the study of DPU-4. One direction is to further study the mechanism of action of DPU-4. This will help to better understand how DPU-4 works and how it can be used in medical research. Another direction is to study the potential use of DPU-4 in other diseases, such as Parkinson's disease and Huntington's disease. Finally, future studies can focus on optimizing the synthesis process of DPU-4 to make it more efficient and cost-effective.
Conclusion
In conclusion, 1-(2,5-Dimethoxyphenyl)-3-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)urea is a synthetic compound that has gained attention in the scientific community due to its potential applications in medical research. DPU-4 has been shown to have anti-cancer and neuroprotective properties and can reduce inflammation in the body. While the synthesis process is complex, DPU-4 has shown promising results in various studies and has several potential future directions for research.
Scientific Research Applications
DPU-4 has been studied for its potential applications in medical research. It has been shown to have anti-cancer properties and can inhibit the growth of cancer cells. In addition, DPU-4 has been studied for its potential use in treating Alzheimer's disease. It has been shown to have neuroprotective effects and can reduce the accumulation of amyloid-beta, which is a hallmark of Alzheimer's disease.
properties
IUPAC Name |
1-(2,5-dimethoxyphenyl)-3-[3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N5O4/c1-29-16-7-8-19(30-2)17(12-16)25-22(28)23-15-6-4-5-14(11-15)18-13-27-20(24-18)9-10-21(26-27)31-3/h4-13H,1-3H3,(H2,23,25,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URNUTRPKDDIURT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)NC2=CC=CC(=C2)C3=CN4C(=N3)C=CC(=N4)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N5O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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